Bis[4-(trifluoromethyl)phenyl]methanimine

• Molecular Formula: C15H9F6N
• Molecular Weight: 317.23 g/mol
• IUPAC Name: bis[4-(trifluoromethyl)phenyl]methanimine
• InChI: InChI=1S/C15H9F6N/c16-14(17,18)11-5-1-9(2-6-11)13(22)10-3-7-12(8-4-10)15(19,20)21/h1-8,22H
• InChI Key: QZLFVPWSACBCAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=N)C2=CC=C(C=C2)C(F)(F)F)C(F)(F)F

Description

Bis[4-(trifluoromethyl)phenyl]methanimine is a useful research compound. Its molecular formula is C15H9F6N and its molecular weight is 317.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

One part of 4-bromobenzotrifluoride (12.4 g, 55 mmol) and a small quantity of iodine were added to an Et2O suspension (10 mL) of magnesium (1.34 g, 55 mmol) under an argon atmosphere. And, they were heated appropriately. After the reaction start was observed, the remaining Et2O solution (15 mL) of the remaining 4-bromobenzotrifluoride was added slowly. After heat refluxing for one hour, a toluene solution (10 mL) of 4-(trifluoromethyl)benzonitrile (11.8 g, 86 mmol) was added slowly at room temperature. After heat refluxing for 20 hours, anhydrous methanol (12 mL) was added slowly at room temperature. And, the stirring-up was conducted for thirty minutes. Insoluble compounds were removed with the celite filtering. The filtrate was concentrated under reduced pressure. Thereafter, the obtained crude product was distillated under reduced pressure. And, the target product (11.9 g, 75%) was obtained. After distillation, the product was solidified.